(2,5-dichlorothiophen-3-yl)(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)methanone

• IUPAC Name: (2,5-dichlorothiophen-3-yl)-(6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)methanone
• InChI: InChI=1S/C11H9Cl2N3OS/c12-9-5-8(10(13)18-9)11(17)15-3-4-16-7(6-15)1-2-14-16/h1-2,5H,3-4,6H2
• InChI Key: OJLIKVIDXSYILU-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CN1C(=O)C3=C(SC(=C3)Cl)Cl
• Molecular Formula: C11H9Cl2N3OS
• Molecular Weight: 302.2 g/mol

Description

(2,5-dichlorothiophen-3-yl)(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)methanone is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and material science. This compound is a pyrazolopyrazine derivative that has unique chemical and physical properties, making it an ideal candidate for various applications.

Scientific Research Applications

Structural and Chemical Properties

The study of isomorphous structures including thiophene-2-yl methanone derivatives demonstrates the chlorine-methyl exchange rule, highlighting the significance of structural analysis in understanding compound behaviors. This analysis also sheds light on the challenges posed by extensive disorder in detecting isomorphism during data-mining procedures, emphasizing the importance of detailed structural characterization in scientific research (V. Rajni Swamy et al., 2013).

Synthesis Methods

Microwave-assisted synthesis of novel pyrazoline derivatives, including thiophene-2-yl methanone derivatives, has proven to be more efficient than conventional methods, offering higher yields, environmental friendliness, and shorter reaction times. This approach enhances the feasibility of synthesizing complex compounds for various applications, including biological activities (P. Ravula et al., 2016).

Biological Activities

Research on novel 1-(5,7-dichloro-1,3-benzoxazol-2-yl)-3-phenyl-1H-pyrazole-4-carbaldehyde derivatives shows significant antimicrobial and analgesic activities. These findings suggest the compound's potential in developing new therapeutic agents, with molecular docking studies providing insights into their interaction with biological receptors (N. Jayanna et al., 2013).

Antimicrobial and Anticancer Agents

The creation of novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives demonstrates potential antimicrobial and anticancer activities. This research opens avenues for the development of new drugs to combat microbial infections and cancer, highlighting the compound's versatility in medical applications (H. Hafez et al., 2016).

Corrosion Inhibition

A study on the corrosion inhibition effect of pyrazole derivatives on mild steel in hydrochloric acid solution illustrates the compound's potential in industrial applications. The inhibitors showed high efficiency in protecting mild steel against corrosion, suggesting their utility in prolonging the lifespan of metal structures and components (M. Yadav et al., 2015).